Cas no 2005567-74-6 (4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene)

• Product Name: 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene
• CAS No: 2005567-74-6
• MF: C₉H₁₃Br
• MW: 201.103522062302
• CID: 5285577
• Update Time: 2025-10-18

4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-cyclopropylcyclopent-1-ene
• Cyclopentene, 4-(bromomethyl)-4-cyclopropyl-
• 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene

• Inchi： 1S/C9H13Br/c10-7-9(8-3-4-8)5-1-2-6-9/h1-2,8H,3-7H2
• InChI Key： KCJLVSUBBZWVMT-UHFFFAOYSA-N
• SMILES： BrCC1(CC=CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene

4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene (CAS No. 2005567-74-6): A Versatile Building Block in Modern Chemical Synthesis

4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene (CAS No. 2005567-74-6) is a highly reactive and versatile intermediate in organic synthesis, particularly in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in constructing complex molecular frameworks. The presence of both a bromomethyl group and a cyclopropyl substituent makes it an invaluable tool for chemists seeking to develop novel heterocyclic compounds and functionalized molecules.

The bromomethyl moiety in 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene is a key functional group that facilitates various chemical transformations, including nucleophilic substitution reactions, which are fundamental in drug discovery and development. This reactivity allows for the introduction of diverse substituents, enabling the synthesis of a wide array of pharmacologically relevant compounds. Additionally, the cyclopropyl group contributes to the compound's stability and influences its electronic properties, making it an attractive candidate for further functionalization.

In recent years, 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene has been increasingly utilized in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactivity to develop novel antiviral and anticancer agents. The ability to introduce various functional groups at the bromomethyl position allows for the creation of derivatives with enhanced biological activity. This has led to several promising candidates entering preclinical studies, showcasing the compound's potential in medicinal chemistry.

The cyclopropyl ring in 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Cyclopropane-containing molecules often exhibit improved metabolic stability and bioavailability, which are critical factors in drug design. This feature has prompted investigations into its use as a scaffold for developing next-generation therapeutics. The combination of these structural elements makes 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene a cornerstone in the synthesis of structurally diverse and functionally significant molecules.

Advances in synthetic methodologies have further enhanced the utility of 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene. Modern techniques such as transition metal-catalyzed cross-coupling reactions have opened new avenues for constructing complex molecular architectures efficiently. These methods have enabled the rapid assembly of intricate heterocycles, which are often difficult to access through traditional synthetic routes. The ability to perform these transformations under mild conditions has also contributed to the sustainability and scalability of processes involving this compound.

The pharmaceutical industry has been particularly keen on exploring derivatives of 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene due to its potential in addressing unmet medical needs. Researchers have focused on developing small molecule inhibitors targeting various disease pathways, including those implicated in inflammatory disorders and neurodegenerative diseases. The structural versatility offered by this compound has allowed for the creation of libraries of compounds with tailored biological activities, accelerating the discovery process.

In conclusion, 4-(Bromomethyl)-4-cyclopropylcyclopent-1-ene (CAS No. 2005567-74-6) represents a significant advancement in synthetic chemistry, offering unparalleled opportunities for molecular construction and functionalization. Its unique combination of reactivity and structural features makes it an indispensable tool for chemists engaged in drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.